Cas no 53744-42-6 (Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate)

• Product Name: Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate
• CAS No: 53744-42-6
• MF: C₂₄H₁₄N₂Na₂O₆S₂
• MW: 536.487305164337
• MDL: MFCD00146206
• CID: 368541
• PubChem ID: 87563942
• Update Time: 2025-05-26

Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate
• Bathophenanthrolinedisulfonic Acid Disodium Salt Hydrate[for Determination of Ferrous Ion]
• 4,7-Bis(4-sulfophenyl)-1,10-phenanthroline disodium salt
• Benzenesulfonic acid,4,4'-(1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2)
• BUFFER SOLUTION
• bathophenanthrolinedisulfonic acid disodium salt hydrate
• BUFFER
• Buffer HF-IMproved
• BUFFER O
• BUFFER,PH 1.0
• BUFFER,PH 1.2
• BUFFER,PH 2.5
• BUFFER,PH 6.00
• BUFFER,PH 7.00
• BUFFER,PH 7.5
• PBS
• 4,7-di(4-Phenylsulfonic acid)-1,10-phenanthroline, disodium salt
• 1,10-Phenanthroline, 4,7-di(phenylsulfonic acid)-, disodium salt
• J-610029
• bathophenanthroline sulfonate
• Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-, disodium salt
• CHEBI:78157
• B0989
• bathophenanthroline disulfonic acid disodium salt
• Bathophenanthrolinedisulfonic acid disodium salt hydrate [for Determination of Ferrous Ion]
• Disodium 4,4'-(1,10-phenanthroline-4,7-diyl)bis(benzenesulphonate)
• Disodium bathophenanthrolinedisulfonate
• disodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate
• 1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, disodium salt
• EINECS 258-740-7
• FT-0622592
• sodium 4,7-diphenyl-1,10-phenanthroline-1,2(10H)-disulfonate
• 1,10-Phenanthrolinedisulfonic acid, 4,7-diphenyl-, sodium salt (1:2)
• disodium 4,7-diphenyl-1,10-phenanthroline 4',4''-disulfonate
• disodium;4-[7-(4-sulfonatophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonate
• Bathophenanthroline disulphonic acid disodium
• T71026
• Q27147660
• 53744-42-6
• EINECS 258-152-0
• 4,7-diphenyl-1,10-phenanthroline 4',4''-disulfonic acid disodium salt
• SCHEMBL1502442
• 4,7-Diphenyl-1,10-phenanthrolinium di(sodiosulphonate)
• AKOS022174836
• A870638
• Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2)
• NS00056767
• DTXSID801336016
• DB-316010
• DB-050435
• PCNDSIWXTYFWIA-UHFFFAOYSA-L
• SY069436
• disodium 4-[7-(4-sulfonatophenyl)-1,10-phenanthrolin-4-yl]benzene-1-sulfonate
• Benzenesulfonic acid, 4,4a(2)-(1,10-phenanthroline-4,7-diyl)bis-, sodium salt (1:2)
• MFCD00038854
• Sodium 4,4 inverted exclamation mark -(1,10-Phenanthroline-4,7-diyl)dibenzenesulfonate
• disodium 4-[7-(4-sulfonatophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonate
• BS-53710

• MDL： MFCD00146206
• Inchi： 1S/C24H16N2O6S2.2Na/c27-33(28,29)17-5-1-15(2-6-17)19-11-13-25-23-21(19)9-10-22-20(12-14-26-24(22)23)16-3-7-18(8-4-16)34(30,31)32;;/h1-14H,(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
• InChI Key： PCNDSIWXTYFWIA-UHFFFAOYSA-L
• SMILES： S(C1C=CC(=CC=1)C1C=CN=C2C3C(C=CC2=1)=C(C=CN=3)C1C=CC(=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 536.00900
• Monoisotopic Mass: 536.008867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 812
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• Density: 1.006 g/mL at 20 °C
• Melting Point: 300 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: soluble
• PSA: 156.94000
• LogP: 6.08680

Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN2817
• WGK Germany：3
• Hazard Category Code： 36/38-36/37/38-36-52/53-35-67
• Safety Instruction： S26; S36; S24/25; S37/39
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/38; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate

Professional Introduction to Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate (CAS No. 53744-42-6)

Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate, identified by the CAS number 53744-42-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of extensive research and development.

The molecular structure of Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate is characterized by its intricate arrangement of benzene rings and phenanthroline units. The presence of sulfonate groups enhances its solubility in polar solvents, which is a critical factor in its application in various chemical processes. This solubility profile makes it particularly useful in the synthesis of complex molecules and in the development of novel materials.

In recent years, Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate has been explored for its potential applications in pharmaceuticals. Its ability to form stable complexes with metal ions has led to studies on its role as a chelating agent. Such chelating properties are highly valued in drug design, particularly for the development of targeted therapies that require precise interaction with biological targets.

One of the most promising areas of research involving Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate is its use in the development of advanced materials. The compound's unique electronic properties make it suitable for applications in organic electronics and optoelectronics. Researchers have been investigating its potential as a component in organic light-emitting diodes (OLEDs) and solar cells. The ability of this compound to facilitate efficient charge transport and energy conversion processes is particularly noteworthy.

The synthesis of Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of a phenanthroline-based core structure, followed by sulfonation and subsequent salt formation with sodium hydroxide. The purity and yield of the final product are critical factors that influence its applicability in various fields.

Recent advancements in computational chemistry have enabled researchers to model the interactions between Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate and other molecules at an atomic level. These simulations have provided valuable insights into its reactivity and stability under different conditions. Such computational studies are essential for guiding experimental work and optimizing synthetic routes.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate. Its structural features suggest that it could be modified to develop new drugs targeting various diseases. For instance, its chelating ability could be leveraged to create metal-based drugs that exhibit enhanced bioavailability and reduced toxicity.

In addition to pharmaceutical applications, Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate has found utility in environmental science. Its ability to bind with heavy metals makes it a candidate for water treatment technologies designed to remove contaminants from industrial wastewater. The compound's efficiency in this role could contribute significantly to environmental sustainability efforts.

The future prospects for Sodium 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonate are vast and multifaceted. Ongoing research is expected to uncover new applications across multiple disciplines. As our understanding of its properties continues to grow, so too will its importance in advancing scientific and technological innovations.